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Compound of Interest

Compound Name:
1-(4-Bromo-2-

methylphenyl)ethanone

Cat. No.: B1291378 Get Quote

CAS Number: 65095-33-2

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Bromo-2-methylphenyl)ethanone is a substituted acetophenone derivative that serves

as a valuable building block in synthetic organic chemistry. Its structural features, including a

reactive ketone group and a substituted phenyl ring, make it a versatile precursor for the

synthesis of a wide range of heterocyclic compounds and other complex organic molecules.

This guide provides a comprehensive overview of its chemical properties, synthesis, and

applications, with a particular focus on its role in the development of novel therapeutic agents.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(4-Bromo-2-
methylphenyl)ethanone is presented in the table below. This data is essential for its proper

handling, storage, and use in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1291378?utm_src=pdf-interest
https://www.benchchem.com/product/b1291378?utm_src=pdf-body
https://www.benchchem.com/product/b1291378?utm_src=pdf-body
https://www.benchchem.com/product/b1291378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 65095-33-2 [1]

Molecular Formula C₉H₉BrO

Molecular Weight 213.07 g/mol

IUPAC Name
1-(4-bromo-2-

methylphenyl)ethanone

Synonyms
4'-Bromo-2'-

methylacetophenone
[1]

Physical Form
Pale-yellow to Yellow-brown

Liquid or Semi-solid or Solid

Purity Typically ≥97%

Storage
Sealed in a dry environment at

room temperature

Synthesis of 1-(4-Bromo-2-methylphenyl)ethanone
The primary method for the synthesis of 1-(4-Bromo-2-methylphenyl)ethanone is the Friedel-

Crafts acylation of 1-bromo-3-methylbenzene.[2][3] This electrophilic aromatic substitution

reaction involves the introduction of an acyl group into the aromatic ring using an acyl halide

and a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation
This protocol is based on the general principles of Friedel-Crafts acylation.[2][4]

Materials:

1-Bromo-3-methylbenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)
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Dry dichloromethane (DCM)

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap, suspend anhydrous

aluminum chloride (1.1 equivalents) in dry dichloromethane under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the suspension to 0°C in an ice bath.

Slowly add acetyl chloride (1.05 equivalents) dropwise to the stirred suspension.

After the addition of acetyl chloride, add 1-bromo-3-methylbenzene (1.0 equivalent)

dropwise, maintaining the temperature at 0°C.

Once the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography to yield 1-(4-
Bromo-2-methylphenyl)ethanone.

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for 1-(4-Bromo-2-methylphenyl)ethanone.
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Applications in Drug Development
1-(4-Bromo-2-methylphenyl)ethanone is a key intermediate in the synthesis of various

heterocyclic compounds with potential therapeutic applications. Of particular interest is its use

in the synthesis of triazole derivatives, which are known to exhibit a broad spectrum of

biological activities, including antimicrobial and antifungal properties.[5]

Synthesis of 1,2,4-Triazole Derivatives
The ketone functionality of 1-(4-Bromo-2-methylphenyl)ethanone allows for its conversion

into various heterocyclic systems. A common route to 1,2,4-triazoles involves the reaction with

semicarbazide followed by cyclization.

Experimental Protocol: Synthesis of a Semicarbazone
Intermediate
Materials:

1-(4-Bromo-2-methylphenyl)ethanone

Semicarbazide hydrochloride

Sodium acetate

Ethanol

Water

Procedure:

Dissolve 1-(4-Bromo-2-methylphenyl)ethanone (1.0 equivalent) in ethanol in a round-

bottom flask.

In a separate beaker, prepare a solution of semicarbazide hydrochloride (1.2 equivalents)

and sodium acetate (1.5 equivalents) in water.

Add the aqueous solution of semicarbazide to the ethanolic solution of the ketone.
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Heat the reaction mixture to reflux for 2-3 hours, monitoring the formation of the precipitate.

Cool the mixture to room temperature and then in an ice bath to complete the precipitation.

Collect the solid product by filtration, wash with cold water, and then with a small amount of

cold ethanol.

Dry the product to obtain the corresponding semicarbazone. This intermediate can then be

cyclized to the triazole derivative through various methods, often involving oxidative

conditions.

Biological Activity of Derivatives
Derivatives of 1-(4-Bromo-2-methylphenyl)ethanone, particularly those incorporating a

triazole moiety, have been investigated for their biological activities. The combination of the

substituted phenyl ring and the triazole heterocycle can lead to compounds with significant

antimicrobial properties.[6][7] Triazole-containing compounds are known to interfere with

microbial growth through various mechanisms, and the specific substitution pattern on the

phenyl ring can modulate this activity.

Workflow for Synthesis and Biological Evaluation of Triazole Derivatives:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1291378?utm_src=pdf-body
https://repository.uobaghdad.edu.iq/articles/7xa9qYsBVTCNdQwCgNXV
https://pmc.ncbi.nlm.nih.gov/articles/PMC7071105/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Biological Evaluation

1-(4-Bromo-2-methylphenyl)ethanone

Semicarbazone Intermediate

Reaction with Semicarbazide

Triazole Derivative

Cyclization

Antimicrobial Screening
(e.g., Agar Diffusion)

Minimum Inhibitory
Concentration (MIC)

Lead Compound Identification

Click to download full resolution via product page

Caption: From synthesis to biological evaluation of triazole derivatives.

Conclusion
1-(4-Bromo-2-methylphenyl)ethanone is a valuable and versatile chemical intermediate with

significant applications in the synthesis of potentially bioactive molecules, particularly triazole
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derivatives. The synthetic routes to this compound are well-established, and its reactivity allows

for the generation of diverse chemical libraries for drug discovery programs. Further

investigation into the structure-activity relationships of its derivatives will continue to be an

important area of research for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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